Cas no 1497997-30-4 (Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester)
1497997-30-4 structure
Product Name:Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester
CAS No:1497997-30-4
MF:C11H23NO3
MW:217.305223703384
CID:5817420
PubChem ID:65112709
Update Time:2024-01-13
Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester
- tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate
- AKOS014445793
- 1497997-30-4
- CS-0346612
- Tert-butyl (2-ethyl-2-hydroxybutyl)carbamate
- EN300-4269713
-
- Inchi: 1S/C11H23NO3/c1-6-11(14,7-2)8-12-9(13)15-10(3,4)5/h14H,6-8H2,1-5H3,(H,12,13)
- InChI Key: JGLXFUDRTNWFAP-UHFFFAOYSA-N
- SMILES: C(OC(C)(C)C)(=O)NCC(CC)(O)CC
Computed Properties
- Exact Mass: 217.16779360g/mol
- Monoisotopic Mass: 217.16779360g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 15
- Rotatable Bond Count: 6
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.9
- Topological Polar Surface Area: 58.6Ų
Experimental Properties
- Density: 0.987±0.06 g/cm3(Predicted)
- Boiling Point: 319.3±25.0 °C(Predicted)
- pka: 13.04±0.46(Predicted)
Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-4269713-0.05g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 0.05g |
$407.0 | 2025-03-15 | |
| Enamine | EN300-4269713-0.1g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 0.1g |
$427.0 | 2025-03-15 | |
| Enamine | EN300-4269713-0.25g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 0.25g |
$447.0 | 2025-03-15 | |
| Enamine | EN300-4269713-0.5g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 0.5g |
$465.0 | 2025-03-15 | |
| Enamine | EN300-4269713-1.0g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 1.0g |
$485.0 | 2025-03-15 | |
| Enamine | EN300-4269713-2.5g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 2.5g |
$949.0 | 2025-03-15 | |
| Enamine | EN300-4269713-5.0g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 5.0g |
$1406.0 | 2025-03-15 | |
| Enamine | EN300-4269713-10.0g |
tert-butyl N-(2-ethyl-2-hydroxybutyl)carbamate |
1497997-30-4 | 95.0% | 10.0g |
$2085.0 | 2025-03-15 |
Carbamic acid, N-(2-ethyl-2-hydroxybutyl)-, 1,1-dimethylethyl ester Related Literature
-
Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
-
Hailing Chen,Lu Yin,Meng Liu,Laibing Wang,Michiya Fujiki,Wei Zhang RSC Adv., 2019,9, 4849-4856
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
-
Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
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